Cas no 2171657-58-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid
• CAS No: 2171657-58-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6541041
• PubChem ID: 165545780
• Update Time: 2025-07-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid
• 2171657-58-0
• EN300-1491074
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C26H28N2O5/c1-2-7-23(24(29)28-14-12-17(13-15-28)25(30)31)27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,17,22-23H,1,7,12-16H2,(H,27,32)(H,30,31)
• InChI Key： NCLSVXYYWBVYDT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic Acid (CAS No. 2171657-58-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid, identified by its CAS number 2171657-58-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive research and exploration.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring. The presence of these features not only contributes to its unique chemical properties but also suggests possible applications in the synthesis of bioactive molecules. Specifically, the fluoren-9-ylmethoxycarbonyl group is often utilized in medicinal chemistry due to its ability to enhance the solubility and stability of peptides and proteins, which is crucial for drug formulation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid has been investigated for its potential role in modulating various cellular processes. Its structure suggests that it may interact with biological targets such as enzymes and receptors, thereby influencing metabolic pathways and signaling cascades.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have indicated that molecules with similar structural motifs may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The piperidine ring, in particular, is known to be a privileged scaffold in drug design due to its ability to enhance binding affinity and selectivity. This makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid a valuable candidate for further investigation in the development of anti-cancer agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluoren-9-ylmethoxycarbonyl group necessitates specialized synthetic techniques, including protecting group strategies and transition metal-catalyzed reactions. These synthetic challenges highlight the expertise required to produce this molecule on a scalable basis.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. By serving as a building block for more complex molecules, it enables researchers to investigate the structure-function relationships of various bioactive compounds. This approach is particularly valuable in understanding how small changes in molecular structure can significantly alter biological activity.

The latest advancements in computational chemistry have further enhanced the study of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets, providing insights into its potential mechanisms of action. These computational studies are often complemented by experimental validation, which involves testing the compound's activity in vitro and in vivo.

Efforts are ongoing to optimize the pharmacokinetic properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-4-carboxylic acid. By modifying its structure to improve solubility, bioavailability, and metabolic stability, researchers aim to develop more effective derivatives suitable for clinical use. Such modifications are guided by principles of pharmacokinetic optimization, ensuring that the final drug candidates exhibit favorable therapeutic profiles.

The role of this compound in drug discovery is also supported by its compatibility with modern synthetic methodologies. Advances in green chemistry have enabled more sustainable production processes, reducing waste and energy consumption while maintaining high yields. These innovations are critical for ensuring that pharmaceutical development remains environmentally responsible and economically viable.

In conclusion, 1-2-{(9H-fluoren-9 -yl)methoxycarbonyl}amino)pent -4-enoylpiperidine -4-carboxylic acid (CAS No. 2171657 -58 -0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.